Cas no 13402-51-2 (Benzenecarbothioicacid, S-(phenylmethyl) ester)

Benzenecarbothioicacid, S-(phenylmethyl) ester structure
13402-51-2 structure
Product Name:Benzenecarbothioicacid, S-(phenylmethyl) ester
CAS No:13402-51-2
MF:C14H12OS
MW:228.309482574463
CID:147247
PubChem ID:25954
Update Time:2025-04-19

Benzenecarbothioicacid, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioicacid, S-(phenylmethyl) ester
    • S-benzyl benzenecarbothioate
    • Tibenzate
    • (S)-benzyl benzenecarbothioate
    • benzyl benzothioate
    • Benzyl thiobenzoate
    • S-Benzyl benzothioate
    • S-Benzyl thiobenzoate
    • thiobenzoic acid S-benzyl ester
    • Tibenzato [INN-Spanish]
    • Tibenzatum [INN-Latin]
    • Nsc79263
    • Wln: rvs1r
    • Benzyl thiolbenzoate
    • Thiobenzoic acid S-benzyl
    • Benzoic acid, thio-, S-benzyl ester
    • Thiobenzoic acid, S-benzyl ester
    • AKOS002346585
    • NS00122412
    • alpha-Toluenethiol, benzoate
    • Tibenzatum
    • Benzenecarbothioic acid, S-(phenylmethyl) ester
    • (benzylsulfanyl)(phenyl)methanone
    • DTXSID90158463
    • s-(Phenylmethyl)benzenecarbothioate
    • SR-01000884008
    • UNII-0I93JSA6L6
    • Tibenzato
    • 0I93JSA6L6
    • CHEMBL2107077
    • AI3-16937
    • NSC 79263
    • Benzoic acid, S-benzyl ester
    • BRN 2049281
    • Q27236811
    • SCHEMBL2110094
    • Tibenzate [INN]
    • 13402-51-2
    • SR-01000884008-1
    • NSC-79263
    • Inchi: 1S/C14H12OS/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2
    • InChI Key: IXTYVGVNWHFZBK-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 228.06100
  • Monoisotopic Mass: 228.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.1696 (rough estimate)
  • Melting Point: 39.5°C
  • Boiling Point: 340.12°C (rough estimate)
  • Flash Point: 146.5°C
  • Refractive Index: 1.5700 (estimate)
  • PSA: 42.37000
  • LogP: 3.76020

Benzenecarbothioicacid, S-(phenylmethyl) ester Security Information

  • Storage Condition:Ventilation and low temperature drying

Benzenecarbothioicacid, S-(phenylmethyl) ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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